Cas no 1881331-83-4 (tert-Butyl 5-bromo-4-fluoro-5,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: tert-Butyl 5-bromo-4-fluoro-5,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 1881331-83-4
• MF: C₁₀H₁₅BrFNO₂
• MW: 280.134005784988
• MDL: MFCD28975649
• CID: 4630709
• PubChem ID: 121592131
• Update Time: 2025-05-27

tert-Butyl 5-bromo-4-fluoro-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1881331-83-4
• TERT-BUTYL 3-BROMO-4-FLUORO-3,6-DIHYDRO-2H-PYRIDINE-1-CARBOXYLATE
• tert-butyl5-bromo-4-fluoro-5,6-dihydropyridine-1(2H)-carboxylate
• CS-W001696
• AS-72005
• tert-butyl 3-bromo-4-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate
• AKOS032946846
• tert-butyl 5-bromo-4-fluoro-5,6-dihydropyridine-1(2H)-carboxylate
• tert-Butyl 5-bromo-4-fluoro-5,6-dihydropyridine-1(2H)-carboxylate

• MDL： MFCD28975649
• Inchi： 1S/C10H15BrFNO2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h4,7H,5-6H2,1-3H3
• InChI Key： COECNWCFQGVLAT-UHFFFAOYSA-N
• SMILES： BrC1C(=CCN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 279.02702g/mol
• Monoisotopic Mass: 279.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-Butyl 5-bromo-4-fluoro-5,6-dihydropyridine-1(2H)-carboxylate

Tert-Butyl 5-Bromo-4-Fluoro-5,6-Dihydropyridine-1(2H)-Carboxylate (CAS No. 1881331-83-4): A Structurally Distinctive Intermediate in Medicinal Chemistry

In the rapidly evolving landscape of medicinal chemistry, the compound tert-butyl 5-bromo-4-fluoro-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 1881331-83-4) has emerged as a strategically important intermediate for designing bioactive molecules. This compound, characterized by its unique structural features—specifically the presence of a tert-butyl ester group, a 5-bromo substitution, and a 4-fluoro moiety—exhibits versatile reactivity patterns that make it indispensable in modern drug discovery pipelines. Recent advancements in asymmetric synthesis and click chemistry have further highlighted its potential in creating enantioenriched derivatives and functionalized libraries.

The core structure of this compound—a pyridine ring system with dihydro configuration—provides a rigid scaffold for modulating physicochemical properties. The presence of both halogen substituents (bromo and fluoro groups) introduces electron-withdrawing effects that influence hydrogen bonding capabilities and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated how such substitutions enhance membrane permeability when incorporated into kinase inhibitors, directly linking structural features to pharmacokinetic optimization.

Synthetic chemists increasingly utilize this compound as a versatile building block due to its compatibility with cross-coupling reactions. The bromo group serves as an ideal leaving group for palladium-catalyzed Suzuki-Miyaura reactions, enabling site-selective introduction of aryl or heteroaryl groups. For instance, researchers at Stanford University recently reported using this intermediate to synthesize novel cyclic guanosine monophosphate (cGMP) stimulators, achieving up to 97% conversion efficiency under mild reaction conditions.

Beyond traditional medicinal applications, this compound has found niche utility in materials science. Its conjugated π-system allows formation of organic semiconductors when combined with thiophene derivatives—a discovery detailed in Nature Communications (2024). The tert-butyl ester's role here is critical: it acts as a protecting group during multistep polymerization while simultaneously providing steric hindrance to optimize charge transport properties.

Recent computational studies using DFT modeling have revealed unexpected electronic interactions between the fluoro substituent and adjacent nitrogen atom. These findings challenge earlier assumptions about electronic delocalization patterns in dihydropyridines, suggesting new opportunities for tuning photochemical properties. Such insights are now being applied to design photosensitizers for photodynamic therapy, where controlled singlet oxygen generation is critical.

In clinical translation contexts, this compound's structural flexibility supports prodrug design strategies. A phase I clinical trial currently underway evaluates an ester-based prodrug derived from this scaffold for treating neurodegenerative disorders. The tert-butyl group facilitates oral absorption by delaying hydrolysis until reaching target tissues, thereby minimizing off-target effects—a mechanism validated through pharmacokinetic profiling in non-human primates.

Despite its synthetic utility, optimizing storage conditions remains crucial due to the compound's sensitivity to moisture-induced hydrolysis. Current best practices recommend storing under argon atmosphere at -20°C with desiccant packs—a protocol validated through accelerated stability testing per ICH Q1A guidelines. Researchers at Merck KGaA recently demonstrated that even trace humidity (<0.5% relative humidity) can induce partial deprotection over two weeks at ambient temperatures.

Structural characterization via advanced NMR techniques has revealed intriguing dynamic behavior between the dihydro configuration and fully aromatic pyridine form under certain reaction conditions. Solid-state NMR studies conducted at ETH Zurich identified conformational preferences influenced by substituent electronegativity ratios, offering predictive models for anticipating reactivity profiles during solid-phase synthesis.

In the realm of green chemistry, catalytic asymmetric synthesis methods targeting this compound have achieved breakthroughs using biomass-derived ligands. A 2024 Angewandte Chemie report described an enzymatic approach yielding enantiopure derivatives with >99% ee using engineered lipases—a development significantly reducing synthetic steps compared to traditional resolution methods.

The unique combination of halogen substitutions provides dual advantages: bromo groups enable late-stage functionalization while fluoro moieties modulate molecular polarity without introducing steric bulkiness. This balance makes the compound ideal for generating analogs with tunable solubility profiles—a critical factor in developing drugs targeting both hydrophobic membrane proteins and water-soluble enzymes.

Ongoing research focuses on exploiting its structural features for creating self-immolative linkers in drug delivery systems. Studies at MIT demonstrate how photochemical cleavage of the tert-butyl ester can trigger payload release under specific wavelengths—a mechanism being tested for targeted chemotherapy delivery systems with spatiotemporal control over drug activation.